![molecular formula C25H18FN5O4 B2453034 2-(2-Fluorophenoxy)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1209367-31-6](/img/structure/B2453034.png)
2-(2-Fluorophenoxy)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide
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Description
2-(2-Fluorophenoxy)-N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C25H18FN5O4 and its molecular weight is 471.448. The purity is usually 95%.
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Scientific Research Applications
Radiolabeling for PET Imaging
A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the mentioned compound, has been identified as selective ligands for the translocator protein (18 kDa). These compounds have been designed to include a fluorine atom for labeling with fluorine-18, facilitating in vivo imaging with positron emission tomography (PET) (Dollé et al., 2008). Additionally, research into novel pyrazolo[1,5-a]pyrimidines has developed ligands for the translocator protein 18 kDa (TSPO), highlighting their potential as in vivo PET radiotracers for neuroinflammation imaging (Damont et al., 2015).
Crystal Structure and Biological Activity
The synthesis and crystal structure characterization of a closely related compound, "2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl)acetamide," has been reported. This compound demonstrated moderate herbicidal and fungicidal activities, offering insights into the biological potential of similar acetamide derivatives (Hu Jingqian et al., 2016).
Antioxidant Activity
Research on pyrazole-acetamide derivatives has explored their synthesis and characterization, leading to the discovery of compounds with significant antioxidant activity. This highlights the potential for these compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).
Anticancer Activity
Further studies have indicated the potential anticancer activities of fluoro-substituted compounds, including the synthesis of fluoro-substituted benzo[b]pyran derivatives with notable anti-lung cancer activity. This suggests a potential therapeutic application of similar compounds in cancer treatment (Hammam et al., 2005).
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18FN5O4/c26-17-9-4-5-10-20(17)35-15-24(33)28-22-13-19(21-11-6-12-34-21)30-31(22)25-27-18(14-23(32)29-25)16-7-2-1-3-8-16/h1-14H,15H2,(H,28,33)(H,27,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBUKLTHBOKAJIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)NC(=N2)N3C(=CC(=N3)C4=CC=CO4)NC(=O)COC5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18FN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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